1-(2H-1,3-benzodioxol-5-yl)-2-({10-ethyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)ethan-1-one

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-2-[(10-ethyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]ethanone
• InChI: InChI=1S/C20H18N2O3S2/c1-2-17-21-19(18-12-4-3-5-16(12)27-20(18)22-17)26-9-13(23)11-6-7-14-15(8-11)25-10-24-14/h6-8H,2-5,9-10H2,1H3
• InChI Key: SSLSHVQESUQMPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C3=C(S2)CCC3)C(=N1)SCC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol
• CAS No.: 690643-75-5

Description

1-(2H-1,3-benzodioxol-5-yl)-2-({10-ethyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)ethan-1-one is a useful research compound. Its molecular formula is C20H18N2O3S2 and its molecular weight is 398.5. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Structurally related compounds, especially those with benzodioxole, thiadiazole, and sulfanyl functional groups, play critical roles in synthetic chemistry. For instance, the study on the ring contraction of bridgehead sultams through photoinduced di-pi-methane rearrangement demonstrates a novel approach to achieving ring contractions in sultams, which are sulfur-containing analogs of amides (R. Dura & L. Paquette, 2006). Similarly, the work on 1,2,4-Oxadiazines and 1,2,4-Thiadiazines explores the synthesis and applications of heterocyclic compounds, which are crucial in various chemical transformations and pharmaceutical applications (P. Norris, 2008).

Material Science and Catalysis

The research on environmentally benign TEMPO-catalyzed efficient alcohol oxidation systems using recyclable hypervalent iodine(III) reagent showcases the application of specific functional groups in developing green chemistry methodologies (Xiao‐Qiang Li & Chi Zhang, 2009). This study exemplifies the push towards more sustainable and environmentally friendly chemical processes, which can be related to the broader applications of complex organic compounds in catalysis and material science.

Medicinal Chemistry and Drug Design

Compounds with similar structural features have been explored for their potential in medicinal chemistry, including the design of novel therapeutic agents. For instance, studies on the correlation between cathepsin B inhibition and cytotoxicity for a series of palladacycles indicate the significance of such compounds in developing cancer therapeutics (J. Spencer et al., 2009). The investigation into thiazolobenzodiazepines further demonstrates the utility of these compounds in generating new pharmacologically active molecules (R. Jančienė et al., 2008).